Cas no 2025604-35-5 (tert-butyl N-(3-acetyloxolan-3-yl)carbamate)

• Product Name: tert-butyl N-(3-acetyloxolan-3-yl)carbamate
• CAS No: 2025604-35-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6160753
• PubChem ID: 165467901
• Update Time: 2025-11-01

tert-butyl N-(3-acetyloxolan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797339
• tert-butyl N-(3-acetyloxolan-3-yl)carbamate
• AKOS040806094
• 2025604-35-5

• Inchi： 1S/C11H19NO4/c1-8(13)11(5-6-15-7-11)12-9(14)16-10(2,3)4/h5-7H2,1-4H3,(H,12,14)
• InChI Key： XLPGHLFDXQEXPA-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)=O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-(3-acetyloxolan-3-yl)carbamate

tert-butyl N-(3-acetyloxolan-3-yl)carbamate: A Comprehensive Overview

tert-butyl N-(3-acetyloxolan-3-yl)carbamate (CAS No. 2025604-35-5) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, often referred to as oxolane derivative, belongs to the broader category of carbamates, which are widely used in various industries due to their diverse applications. The molecule consists of a tert-butyl group attached to a carbamate moiety, with an acetyl-substituted oxolane ring serving as the central functional group. This combination of structural features makes tert-butyl N-(3-acetyloxolan-3-yl)carbamate a valuable compound in both academic research and industrial settings.

The synthesis of tert-butyl N-(3-acetyloxolan-3-yl)carbamate involves a multi-step process that typically begins with the preparation of the oxolane ring. The acetyl group is introduced via acetylation, followed by the formation of the carbamate linkage through nucleophilic substitution or condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made tert-butyl N-(3-acetyloxolan-3-yl)carbamate more accessible for large-scale applications.

One of the most notable applications of tert-butyl N-(3-acetyloxolan-3-yl)carbamate is in the field of pharmacology, where it serves as a key intermediate in the synthesis of bioactive compounds. Its ability to form stable amide bonds makes it an ideal candidate for drug delivery systems and prodrug design. Researchers have also explored its potential as a building block for constructing complex molecular architectures, such as macrocycles and dendrimers, which are essential in nanotechnology and materials science.

In addition to its role in drug development, tert-butyl N-(3-acetyloxolan-3-yl)carbamate has found utility in polymer chemistry. Its unique reactivity allows it to participate in polymerization reactions, leading to the formation of novel polymeric materials with tailored properties. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for use in high-performance applications such as aerospace components and electronic devices.

Recent studies have also highlighted the environmental benefits of tert-butyl N-(3-acetyloxolan-3-yl)carbamate. Its biodegradability under specific conditions makes it a promising candidate for sustainable chemical processes. Researchers are actively investigating ways to optimize its degradation pathways, further reducing its environmental footprint while maintaining its functional integrity.

The safety profile of tert-butyl N-(3-acetyloxolan-3-yl)carbamate has been thoroughly evaluated through toxicological studies. These studies have demonstrated that the compound exhibits low toxicity when handled appropriately, making it safe for use in industrial and laboratory settings. However, proper handling protocols must still be followed to ensure worker safety and compliance with regulatory standards.

Looking ahead, the future of tert-butyl N-(3-acetyloxolan-3-yl)carbamate appears bright, with ongoing research exploring its potential in emerging fields such as green chemistry and bio-based materials. Its versatility and adaptability make it a cornerstone compound for addressing some of the most pressing challenges in modern science and industry.